Cas no 4664-57-7 (tert-Butyl TosylateDISCONTINUED)

• Product Name: tert-Butyl TosylateDISCONTINUED
• CAS No: 4664-57-7
• Molecular Formula: C₁₁H₁₆O₃S
• Molecular Weight: 228.30794
• CID: 1061038
• PubChem ID: 11009717

tert-Butyl TosylateDISCONTINUED Properties

Names and Identifiers

• tert-Butyl TosylateDISCONTINUED
• tert-butyl 4-methylbenzenesulfonate
• TERT-BUTYL TOSYLATE
• tert-Butyl Tosylate DISCONTINUED
• Benzenesulfonic acid, 4-methyl-, 1,1-dimethylethyl ester
• CTK1C7437
• p-Toluolsulfonsaeure-tert-butylester
• tert-Butyl-< toluol-4-sulfonat>
• tert-Butyltosylat
• tert-Butyl-tosylat
• tert-Butyl p-toluenesulfonate
• DTXSID60451771
• SY257572
• MFCD22683743
• tert-butyl 4-methylbenzene-1-sulfonate
• AKOS027461135
• tert-Butyl Tosylate;Tert-butyl 4-methylbenzenesulfonate
• 4664-57-7
• SCHEMBL777187
• A853614
• EN300-7116345
• tert-ButylTosylate
• BCP27861

• InChIKey： DLRDEMODNIPHMU-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C11H16O3S/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3CopyCopied
• SMILES： Cc1ccc(cc1)S(=O)(=O)OC(C)(C)CCopyCopied

Computed Properties

• Exact Mass: 228.08201554g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.08201554g/mol
• Heavy Atom Count: 15
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: 322.8±11.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 149.0±19.3 °C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),